3-(2-Fluorophenyl)-4-methyl-5-(methylthio)-1H-1,2,4-triazole

• CAS No.: 116850-50-1
• Molecular Formula: C10H10FN3S
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 3-(2-fluorophenyl)-4-methyl-5-methylsulfanyl-1,2,4-triazole
• InChI: InChI=1S/C10H10FN3S/c1-14-9(12-13-10(14)15-2)7-5-3-4-6-8(7)11/h3-6H,1-2H3
• InChI Key: UJWIBWHLVITCSR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SC)C2=CC=CC=C2F

Description

3-(2-Fluorophenyl)-4-methyl-5-(methylthio)-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C10H10FN3S and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(2-fluorophenyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazole-3-thione (4.56 g, 2.18×10-2 mole), K2CO3 (3.01 g, 2.18×10-2 mole), methyl iodide (1.5 ml, 2.4×10-2 mole), and acetone (65 ml) was stirred and warmed to reflux. After refluxing overnight, the solvent was evaporated and the concentrate was treated with water. The aqueous mixture was extracted three times with EtOAc. The EtOAc extracts were combined, washed with saturated aqueous NaCl, and dried over anhydrous Na2SO4. The drying agent was removed by filtration and the filtrate was evaporated at reduced pressure affording a pale yellow oil which was purified by chromatography and kugel rohr distillation, affording a pale yellow oil: bp=190°-197° C. (0.3 mm).